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Compound of Interest

Compound Name: Apraclonidine

Cat. No.: B1662514 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of Apraclonidine is paramount. This guide provides immediate, essential safety and

logistical information, including detailed personal protective equipment (PPE) protocols and a

comprehensive disposal plan, to foster a secure laboratory environment.

Hazard Identification and Safety Precautions
Apraclonidine hydrochloride is a potent alpha-2 adrenergic agonist that requires careful

handling due to its toxicological profile. It is classified as toxic if swallowed, in contact with skin,

or if inhaled, and can cause serious eye irritation.[1][2] Prolonged or repeated exposure may

cause damage to organs.[1][2]

Summary of Hazards:

Hazard Class GHS Hazard Statement

Acute Toxicity, Oral H301: Toxic if swallowed[1]

Acute Toxicity, Dermal H311: Toxic in contact with skin

Acute Toxicity, Inhalation H331: Toxic if inhaled

Serious Eye Damage/Eye Irritation H319: Causes serious eye irritation

Specific Target Organ Toxicity
H372: Causes damage to organs through

prolonged or repeated exposure
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Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is mandatory to minimize exposure risk. The following table

outlines the required PPE for handling Apraclonidine.

Required Personal Protective Equipment:

Body Part Equipment Standard

Eyes/Face
Chemical splash-resistant

safety goggles or a face shield.

OSHA 29 CFR 1910.133 or EU

EN166

Hands
Compatible chemical-resistant

gloves (e.g., nitrile).

Selection based on workplace

evaluation.

Body Laboratory coat. Standard laboratory practice.

Respiratory NIOSH-approved respirator.

Required when engineering

controls are insufficient or

when handling powders.

Feet Close-toed footwear. Standard laboratory practice.

Procedural Guidance for Donning and Doffing PPE:

A strict sequence for putting on (donning) and taking off (doffing) PPE is critical to prevent

contamination.

Donning Procedure:

Gown/Lab Coat: Fully cover the torso, with arms to the end of the wrists, and fasten securely.

Respirator/Mask: Secure ties or ear loops and perform a fit check.

Eye Protection: Place over face and eyes and adjust for a snug fit.

Gloves: Extend gloves to cover the wrist of the gown.

Doffing Procedure:
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Gloves: Grasp the outside of one glove at the wrist with the other gloved hand and peel it off.

Hold the removed glove in the gloved hand. Slide the fingers of the ungloved hand under the

remaining glove at the wrist and peel it off over the first glove.

Gown/Lab Coat: Unfasten ties and peel the gown away from the neck and shoulders,

touching only the inside. Turn the gown inside out as it is removed and fold or roll it into a

bundle.

Eye Protection: Remove by handling the head strap or earpieces.

Respirator/Mask: Remove by handling the ties or straps.

Hand Hygiene: Immediately wash hands thoroughly with soap and water after removing all

PPE.

Operational and Disposal Plans
Handling and Storage

Engineering Controls: Handle Apraclonidine in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation exposure. Facilities should be equipped with an

eyewash station and a safety shower.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

incompatible substances.

Emergency Procedures
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Incident First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Immediately remove all contaminated clothing.

Wash skin with plenty of soap and water for at

least 15 minutes. Seek immediate medical

attention.

Inhalation

Move the exposed person to fresh air. If not

breathing, give artificial respiration. Seek

immediate medical attention.

Ingestion
Do NOT induce vomiting. Wash out mouth with

water. Seek immediate medical attention.

Spill

Evacuate the area. Wear appropriate PPE.

Absorb the spill with inert material (e.g.,

vermiculite, sand) and place it in a sealed

container for disposal.

Disposal Plan
While Apraclonidine is not specifically listed as a P- or U-list hazardous waste by the EPA, its

toxic characteristics necessitate that it be managed as a hazardous waste.

Waste Segregation and Collection:

Solid Waste: Collect all solid waste contaminated with Apraclonidine (e.g., used gloves,

contaminated lab coats, absorbent materials from spills) in a designated, clearly labeled, and

sealed hazardous waste container.

Liquid Waste: Collect all liquid waste containing Apraclonidine in a separate, leak-proof,

and clearly labeled hazardous waste container.
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Sharps: Any sharps (e.g., needles, scalpels) contaminated with Apraclonidine must be

disposed of in a designated sharps container.

Empty Containers: "Empty" containers that held Apraclonidine should be managed as

hazardous waste unless they are triple-rinsed. The rinsate from this process must be

collected as hazardous liquid waste.

Disposal Pathway: All waste contaminated with Apraclonidine must be disposed of through a

licensed hazardous waste disposal company. Do not dispose of Apraclonidine down the drain

or in the regular trash. Adhere to all federal, state, and local regulations for hazardous waste

disposal.

Visual Workflow for Handling Apraclonidine
The following diagram illustrates the logical workflow for the safe handling and disposal of

Apraclonidine in a laboratory setting.
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Caption: Logical workflow for handling Apraclonidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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